Cas no 479678-62-1 (Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)-
• CAS No: 479678-62-1
• CID: 6787676
• Update Time: 2025-06-07

Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)-

• Inchi： 1S/C8H6BF4.K/c10-8-3-1-7(2-4-8)5-6-9(11,12)13;/h1-6H;/q-1;+1
• InChI Key： MVBQSKIGRBZZDW-UHFFFAOYSA-N
• SMILES： C(/C1C=CC(F)=CC=1)=[C-](/[H])\[B+3]([F-])([F-])[F-].[K+]

Additional information on Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)-

Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4): A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 479678-62-1 and the product name Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its unique trifluoromethyl and fluoroaryl substituents, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular recognition.

In the realm of chemical biology, this compound has been explored for its ability to interact with biological targets in a highly specific manner. The presence of the trifluoromethyl group, a well-known pharmacophore, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for medicinal chemistry. Furthermore, the fluoroaryl moiety contributes to its binding affinity and selectivity, which are crucial factors in the development of novel therapeutic agents.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor interactions. For instance, researchers have investigated its effects on kinases and other signaling proteins, which play pivotal roles in various disease pathways. The ability of this compound to inhibit or activate specific enzymatic activities without significant off-target effects is a testament to its well-designed molecular framework.

The potassium salt form of this borate derivative further enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This has opened up new avenues for exploring its therapeutic potential in preclinical models. The compound's stability under various physiological conditions also makes it a reliable candidate for long-term studies.

One of the most intriguing aspects of this compound is its structural flexibility, which allows it to adopt multiple conformations upon binding to biological targets. This conformational plasticity is essential for achieving high binding affinity and specificity. Computational studies have shown that the trifluoromethyl group plays a critical role in stabilizing the binding interactions by forming favorable van der Waals contacts with aromatic residues in protein targets.

Moreover, the fluoroaryl group contributes to hydrophobic interactions, further enhancing the compound's binding affinity. These interactions are particularly important in cases where water molecules need to be displaced from the binding site. The borate moiety itself provides additional hydrogen bonding opportunities, which can fine-tune the binding interactions.

In terms of synthetic chemistry, the preparation of this compound involves a series of well-established organic reactions, including cross-coupling reactions and functional group transformations. The synthesis is optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advancements in synthetic methodologies have further streamlined the process, making it more efficient and scalable.

The compound's potential applications extend beyond traditional drug discovery. It has been explored as a molecular probe for studying protein-ligand interactions at an atomic level. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate its binding mode with biological targets. These studies provide valuable insights into the structure-activity relationships (SAR) of the molecule.

Another area where this compound has shown promise is in materials science. Its unique structural features make it a suitable candidate for developing novel materials with tailored properties. For example, it has been investigated as a building block for creating polymers with enhanced thermal stability and mechanical strength. The presence of fluorine atoms also imparts flame-retardant properties to these materials.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have demonstrated that it exhibits low toxicity at relevant doses. This makes it a promising candidate for further development into therapeutic agents. Additionally, its environmental impact has been assessed through biodegradation studies, which indicate that it breaks down into non-toxic byproducts under natural conditions.

In conclusion, Borate(1-), trifluoro[(1E)-2-(4-fluorophenyl)ethenyl]-, potassium (1:1), (T-4) represents a remarkable example of how structural innovation can lead to novel applications in chemical biology and materials science. Its unique molecular features make it an attractive candidate for drug discovery and material development. As research continues to uncover new possibilities for this compound, its significance in modern science is set to grow even further.